Cas no 105292-71-5 (2-2-(2-methoxyethoxy)ethoxyethyl chloroformate)
2-2-(2-Methoxyethoxy)ethoxyethyl chloroformate is a versatile chloroformate ester widely used as a reactive intermediate in organic synthesis and polymer chemistry. Its key advantage lies in its bifunctional structure, combining a chloroformate group with a polyether chain, enabling efficient derivatization of amines, alcohols, and other nucleophiles under mild conditions. The ethylene glycol ether segment enhances solubility in polar solvents, facilitating homogeneous reaction conditions. This compound is particularly valuable for introducing PEG-like spacers in bioconjugation, drug delivery systems, and surface modifications. Its reactivity and solubility profile make it a practical choice for controlled functionalization in pharmaceuticals, materials science, and specialty chemical applications. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity.
105292-71-5 structure
Product Name:2-2-(2-methoxyethoxy)ethoxyethyl chloroformate
CAS No:105292-71-5
MF:C8H15ClO5
MW:226.654702425003
MDL:MFCD25954940
CID:1152303
PubChem ID:11064160
Update Time:2025-05-27
2-2-(2-methoxyethoxy)ethoxyethyl chloroformate Chemical and Physical Properties
Names and Identifiers
-
- Carbonochloridic acid, 2-[2-(2-methoxyethoxy)ethoxy]ethyl ester
- 2-2-(2-methoxyethoxy)ethoxyethyl chloroformate
- 2-(2-(2-methoxyethoxy)ethoxy)ethyl carbonochloridate
- 2-[2-(2-methoxyethoxy)ethoxy]ethyl Chloroformate
- 105292-71-5
- SCHEMBL8746586
- EN300-8843396
- 2-[2-(2-methoxyethoxy)ethoxy]ethyl carbonochloridate
- LSJKXCRCOZGBPX-UHFFFAOYSA-N
-
- MDL： MFCD25954940
- Inchi： 1S/C8H15ClO5/c1-11-2-3-12-4-5-13-6-7-14-8(9)10/h2-7H2,1H3
- InChI Key： LSJKXCRCOZGBPX-UHFFFAOYSA-N
- SMILES： ClC(=O)OCCOCCOCCOC
Computed Properties
- Exact Mass: 226.06085
- Monoisotopic Mass: 226.0608013g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 10
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 54Ų
Experimental Properties
- PSA: 53.99
2-2-(2-methoxyethoxy)ethoxyethyl chloroformate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-8843396-1g |
2-[2-(2-methoxyethoxy)ethoxy]ethyl chloroformate |
105292-71-5 | 95% | 1g |
$1057.0 | 2023-09-01 | |
| Enamine | EN300-8843396-5g |
2-[2-(2-methoxyethoxy)ethoxy]ethyl chloroformate |
105292-71-5 | 95% | 5g |
$3065.0 | 2023-09-01 | |
| Enamine | EN300-8843396-10g |
2-[2-(2-methoxyethoxy)ethoxy]ethyl chloroformate |
105292-71-5 | 95% | 10g |
$4545.0 | 2023-09-01 | |
| Enamine | EN300-8843396-0.05g |
2-[2-(2-methoxyethoxy)ethoxy]ethyl carbonochloridate |
105292-71-5 | 95.0% | 0.05g |
$245.0 | 2025-03-21 | |
| Enamine | EN300-8843396-0.1g |
2-[2-(2-methoxyethoxy)ethoxy]ethyl carbonochloridate |
105292-71-5 | 95.0% | 0.1g |
$366.0 | 2025-03-21 | |
| Enamine | EN300-8843396-0.25g |
2-[2-(2-methoxyethoxy)ethoxy]ethyl carbonochloridate |
105292-71-5 | 95.0% | 0.25g |
$524.0 | 2025-03-21 | |
| Enamine | EN300-8843396-0.5g |
2-[2-(2-methoxyethoxy)ethoxy]ethyl carbonochloridate |
105292-71-5 | 95.0% | 0.5g |
$824.0 | 2025-03-21 | |
| Enamine | EN300-8843396-1.0g |
2-[2-(2-methoxyethoxy)ethoxy]ethyl carbonochloridate |
105292-71-5 | 95.0% | 1.0g |
$1057.0 | 2025-03-21 | |
| Enamine | EN300-8843396-2.5g |
2-[2-(2-methoxyethoxy)ethoxy]ethyl carbonochloridate |
105292-71-5 | 95.0% | 2.5g |
$2071.0 | 2025-03-21 | |
| Enamine | EN300-8843396-5.0g |
2-[2-(2-methoxyethoxy)ethoxy]ethyl carbonochloridate |
105292-71-5 | 95.0% | 5.0g |
$3065.0 | 2025-03-21 |
2-2-(2-methoxyethoxy)ethoxyethyl chloroformate Related Literature
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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